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Competitive Landscape & Mechanism Comparison

The table below summarizes how Taplucainium compares to other mechanisms in development for

Refractory Chronic Cough (RCC).

Therapeutic Agent /
Class

Mechanism of Action
Key Differentiator /
Proposed Advantage

Development Status
(as of mid-2024)

Taplucainium (NOC-
110)

Novel, charged sodium

channel blocker; silences
activated nociceptors [1].

Broader approach: works

downstream of multiple
large-pore channels

(P2X, TRPV, TRPA) [1].

Phase 2b (ASPIRE

trial); first patient
dosed in H2 2024 [1].

P2X3 Antagonists Antagonists of P2X3

receptors, which are
activated by ATP [2].

Targeted approach:

specifically blocks one
key pathway (ATP-

mediated cough) [2].

Gefapixant licensed in

EU, Japan,
Switzerland; others in

development [2].

TRP Channel
Modulators

Antagonists of TRPV1 or

TRPA1 channels
(activated by chemical

irritants) [3].

Targeted approach:

blocks specific irritant-
sensing pathways [3].

In clinical

development [3].
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Therapeutic Agent /
Class

Mechanism of Action
Key Differentiator /
Proposed Advantage

Development Status
(as of mid-2024)

Neuromodulators
(e.g., Gabapentin)

Central neuromodulators;

mechanism in cough is
not fully defined [2].

Repurposed drugs; used

off-label due to lack of
approved alternatives

[2].

Standard off-label

care; recommended in
guidelines [2].

Taplucainium's Mechanism & Experimental Insight

Detailed Mechanism of Action: Taplucainium is a first-in-class "nocion," a charged sodium channel blocker

formulated for inhalation [1]. Its unique properties are key to its proposed selective action:

Inactive Extracellularly: The molecule is permanently charged and does not passively cross nerve
cell membranes. This minimizes off-target effects on resting neurons and systemic exposure [1].

Selective Access via "Large Pore" Channels: It only enters nociceptors (sensory nerves) that are
actively firing and inflamed, gaining access through pathologically opened large-pore channels such

as P2X3, TRPV1, and TRPA1 [1].
Blocking the Signal: Once inside the neuron, taplucainium blocks voltage-gated sodium channels

(Nav). This prevents the generation of action potentials, effectively "silencing" the hyperactive nerves
responsible for the pathological cough reflex [1].

The following diagram illustrates this targeted mechanism.
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Experimental & Clinical Protocol Overview

Preclinical Evidence: In preclinical models, taplucainium demonstrated complete inhibition of the cough

response, which supported its advancement to clinical trials [1]. The company also reports a favorable safety

profile from early-stage clinical studies [1].

Phase 2b Clinical Trial (ASPIRE) Design: The ongoing ASPIRE trial is designed to generate the robust,

quantitative data required for objective comparison.

Design: Randomized, double-blind, placebo-controlled [1].
Population: ~240 adults with refractory or unexplained chronic cough [1].

Intervention: Taplucainium Inhalation Powder (NOC-110) once daily versus placebo [1].
Primary Endpoints: The trial will evaluate efficacy, safety, and tolerability [1]. Efficacy in chronic

cough trials is typically measured by a reduction in objective 24-hour cough frequency (measured by
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a CE-marked cough monitor) and patient-reported outcomes (e.g., cough severity diaries, quality of

life questionnaires) [2].

Key Differentiators & Future Outlook

Taplucainium's primary differentiator is its broad, downstream mechanism. While other investigational

therapies target individual receptors (e.g., P2X3 or TRPA1), taplucainium is designed to inhibit the cough

signal regardless of which upstream "large-pore" channel is activated in a given patient [1]. This could

potentially translate to efficacy in a broader patient population or in various cough indications.

The global chronic refractory cough market is significant, valued at US$9.4 billion in 2023, and is expected

to grow, underscoring the high unmet medical need and commercial interest in this space [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12865047?utm_src=pdf-bulk
https://www.smolecule.com/products/s12865047?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

